Cas no 501701-57-1 (4-Pyrimidinamine,6-methyl-N-[(4-methylphenyl)methyl]-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-)

4-Pyrimidinamine,6-methyl-N-[(4-methylphenyl)methyl]-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]- structure
501701-57-1 structure
Product Name:4-Pyrimidinamine,6-methyl-N-[(4-methylphenyl)methyl]-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
CAS No:501701-57-1
MF:C17H16F3N5
MW:347.337653160095
CID:365580
Update Time:2024-01-29

4-Pyrimidinamine,6-methyl-N-[(4-methylphenyl)methyl]-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine,6-methyl-N-[(4-methylphenyl)methyl]-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
    • 4-Pyrimidinamine, 6-methyl-N-[(4-methylphenyl)methyl]-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
    • Inchi: 1S/C17H16F3N5/c1-11-3-5-13(6-4-11)10-21-15-9-12(2)22-16(23-15)25-8-7-14(24-25)17(18,19)20/h3-9H,10H2,1-2H3,(H,21,22,23)
    • InChI Key: DXWLWDNURQLLFF-UHFFFAOYSA-N
    • SMILES: C1(N2C=CC(C(F)(F)F)=N2)=NC(C)=CC(NCC2=CC=C(C)C=C2)=N1

Computed Properties

  • Exact Mass: 347.13598

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Boiling Point: 513.5±60.0 °C(Predicted)
  • PSA: 55.63
  • pka: 3.38±0.10(Predicted)

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